3-(2-Pyridyl)-L-alanine
Overview
Description
3-(2-Pyridyl)-L-alanine is an amino acid derivative that has been studied for its potential applications in scientific research. It is a small molecule that is composed of two pyridine rings connected to an L-alanine moiety. It has been used in various biochemical and physiological studies to understand the mechanism of action of various biological processes.
Scientific Research Applications
Enantioselective Synthesis of L-azatyrosine : A novel method was developed for synthesizing (2-pyridyl)alanines, which was then applied to the total synthesis of L-azatyrosine, an antitumor antibiotic. This involved converting (2-pyridyl)dehydroamino acid derivatives to N-oxides followed by asymmetric hydrogenation and N-oxide reduction (Adamczyk, Akireddy, & Reddy, 2001).
Synthesis of 3-(2-Carboxy-4-pyridyl)- and 3-(6-Carboxy-3-pyridyl)-DL-alanine : These compounds were synthesized as starting materials for potential photochemical approaches to betalaines and muscaflavine, demonstrating the versatility of pyridylalanines in chemical synthesis (Hilpert, 1987).
Inactivation of Alanine Racemase by Analogs : Studies on alanine racemase interaction with l-Ala-P, a synthetic l-alanine analogue, revealed insights into the inactivation mechanisms of this enzyme, which is crucial in bacteria for producing D-alanine, a component of the peptidoglycan layer of cell walls (Stamper, Morollo, & Ringe, 1998).
Isotope Labeling Studies in Pyrolysis : Pyrolysis of glucose/alanine mixtures and subsequent analysis by ESI-TOF-MS identified the formation of multiple addition products of alanine, indicating complex interactions and potential applications in understanding thermal decomposition processes (Chu, Sleno, & Yaylayan, 2011).
Applications in Pharmaceutical, Environmental, and Food Industries : Alanine dehydrogenase (AlaDH) plays a central role in microorganisms' metabolism, interconverting alanine and pyruvate. Its applications are observed in pharmaceutical, environmental, and food industries due to its role in redox balancing and amino acid synthesis (Dave & Kadeppagari, 2019).
Affinity Labeling of Alanine Aminotransferase : Research on the interaction of alanine aminotransferase with 3-chloro-L-alanine provided insights into enzyme-substrate interactions and potential applications in enzyme inhibition studies (Morino, Kojima, & Tanase, 1979).
Bioorganic-Inorganic Interface Study : Solid-state NMR methods were used to study the interface between alanine and silica surfaces, offering insights critical for nanoelectronics, biomimetics, and other applications (Ben Shir, Kababya, Amitay-Rosen, Balazs, & Schmidt, 2010).
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various cellular components, influencing their function .
Mode of Action
It’s likely that the compound interacts with its targets through a series of chemical reactions, leading to changes in cellular processes .
Biochemical Pathways
Similar compounds have been found to influence various pathways, leading to downstream effects .
Pharmacokinetics
The pharmacokinetics of similar compounds suggest that they are rapidly metabolized and their bioavailability can be influenced by various factors .
Result of Action
Similar compounds have been found to induce various cellular responses, including apoptosis and changes in cell morphology .
Action Environment
The action, efficacy, and stability of H-2-Pal-OH can be influenced by various environmental factors. These may include the presence of other compounds, pH levels, temperature, and other conditions .
properties
IUPAC Name |
(2S)-2-amino-3-pyridin-2-ylpropanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N2O2/c9-7(8(11)12)5-6-3-1-2-4-10-6/h1-4,7H,5,9H2,(H,11,12)/t7-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PDRJLZDUOULRHE-ZETCQYMHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)CC(C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=NC(=C1)C[C@@H](C(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70958620 |
Source
|
| Record name | 3-Pyridin-2-ylalanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70958620 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(2-Pyridyl)-L-alanine | |
CAS RN |
37535-51-6 |
Source
|
| Record name | 3-Pyridin-2-ylalanine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70958620 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-Pyridin-2-yl-L-alanine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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